![molecular formula C15H19NO B7501170 Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone](/img/structure/B7501170.png)
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
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Overview
Description
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone, also known as TH-PVP, is a synthetic cathinone that has gained popularity in the research community due to its potential psychoactive properties.
Mechanism of Action
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone acts as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is responsible for the stimulant and euphoric effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to cause hyperlocomotion and stereotypy in animals.
Advantages and Limitations for Lab Experiments
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has the advantage of being a relatively new synthetic cathinone, which means that there is still much to be learned about its potential psychoactive properties. However, its use in lab experiments is limited by its potential for abuse and its legal status in many countries.
Future Directions
There are several future directions for Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone research. One area of interest is the potential use of this compound as a treatment for depression and anxiety. Another area of interest is the development of new synthetic cathinones with improved therapeutic potential and reduced potential for abuse. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Synthesis Methods
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone can be synthesized using a variety of methods, including the Leuckart-Wallach reaction, reductive amination, and the Mannich reaction. The Leuckart-Wallach reaction involves the reaction of pyrrolidine with 2,3,4,5-tetrahydronaphthalene-2-carboxylic acid to form this compound. Reductive amination involves the reaction of 2,3,4,5-tetrahydronaphthalene-2-carboxylic acid with pyrrolidine and a reducing agent to form this compound. The Mannich reaction involves the reaction of 2,3,4,5-tetrahydronaphthalene-2-carboxylic acid with formaldehyde and pyrrolidine to form this compound.
Scientific Research Applications
Pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone has been used in scientific research to study its potential psychoactive properties. It has been shown to have stimulant and euphoric effects, similar to other synthetic cathinones. This compound has also been studied for its potential use as a treatment for depression and anxiety.
properties
IUPAC Name |
pyrrolidin-1-yl(5,6,7,8-tetrahydronaphthalen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO/c17-15(16-9-3-4-10-16)14-8-7-12-5-1-2-6-13(12)11-14/h7-8,11H,1-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSKVWYNUWVJWQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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